Cas no 1805553-39-2 (Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805553-39-2
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4896337
• Update Time: 2025-10-28

Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5INO2/c1-18-8(17)4-5(9(12,13)14)3(6(10)11)2-16-7(4)15/h2,6H,1H3
• InChI Key： KPBRUFRNXNKZJS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(C(F)(F)F)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805553-39-2)

Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805553-39-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and functional group diversity make it a valuable building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced metabolic stability, lipophilicity, and bioavailability. Researchers and industry professionals frequently search for terms like "fluorinated pyridine derivatives," "trifluoromethylated intermediates," and "difluoromethyl applications" to explore innovative synthetic routes. Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate exemplifies these trends, offering a versatile scaffold for designing next-generation therapeutics and agrochemicals.

One of the key advantages of this compound lies in its iodo-substitution, which facilitates further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity aligns with the increasing interest in "C–I bond activation" and "transition-metal-catalyzed transformations," topics frequently queried in academic and industrial databases. The presence of both difluoromethyl and trifluoromethyl groups enhances its potential as a bioisostere, addressing contemporary challenges in medicinal chemistry like improving drug half-life and target selectivity.

In agrochemical research, Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is explored for its potential as a precursor to novel pesticides and herbicides. Searches for "fluorinated agrochemical intermediates" and "pyridine-based crop protection agents" reflect the industry's focus on sustainable pest management solutions. The compound's structural motifs are particularly relevant in developing products with reduced environmental persistence while maintaining high efficacy.

From a synthetic perspective, this compound's methyl ester group offers additional flexibility for hydrolysis or transesterification, making it adaptable to diverse downstream applications. Laboratories often investigate "ester hydrolysis optimization" and "carboxylate derivatives in drug synthesis" to refine such processes. Its stability under various reaction conditions further enhances its utility in multi-step synthetic sequences.

The commercial and academic interest in CAS No. 1805553-39-2 is evident from patent literature and published studies focusing on "heterocyclic fluorinated building blocks." Its role in addressing modern challenges—such as resistance management in pharmaceuticals or environmental stress tolerance in crops—positions it as a compound of enduring relevance. As regulatory landscapes evolve, the demand for precisely functionalized intermediates like this pyridine derivative continues to rise.

Quality control and analytical characterization of Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate are critical for ensuring reproducibility in research and production. Techniques such as HPLC, NMR, and mass spectrometry are frequently employed, with researchers often searching for "fluorinated compound purity analysis" and "halogenated pyridine characterization." These analytical protocols underscore the compound's importance in high-value applications.

In conclusion, Methyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylate represents a convergence of cutting-edge synthetic chemistry and applied science. Its multifunctional design addresses pressing needs in drug development and agricultural innovation, making it a subject of ongoing investigation. As the scientific community prioritizes "sustainable fluorination methods" and "efficient heterocyclic synthesis," this compound's role is poised to expand further.